Cas no 953216-28-9 (N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 953216-28-9
• MF: C₂₁H₁₆N₄O₄
• MW: 388.37614440918
• CID: 6527580
• Update Time: 2025-07-23

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide
• N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C21H16N4O4/c1-27-20-9-8-19-23-16(11-25(19)24-20)13-2-5-15(6-3-13)22-21(26)14-4-7-17-18(10-14)29-12-28-17/h2-11H,12H2,1H3,(H,22,26)
• InChI Key： IHEDLBWCUYWSMW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(C4=CN5C(=N4)C=CC(OC)=N5)C=C3)=O)C=C2OC1

Additional information on N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide: A Promising Compound in Modern Pharmacological Research

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide, with the CAS number 953216-28-9, represents a novel class of small-molecule compounds that have garnered significant attention in recent years due to their unique structural features and potential therapeutic applications. This compound belongs to the broader family of 1,3-benzodioxole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The molecular framework of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide is characterized by a 2H-1,3-benzodioxole ring connected to a pyridazinone core via a phenyl group, with an additional methoxy group at the 6-position of the imidazo[1,2-b]pyridazin-2-yl ring. This intricate structure is believed to confer the compound with multifaceted interactions with biological targets, making it a subject of intense research in the field of medicinal chemistry.

Recent studies have highlighted the potential of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide as a candidate for the treatment of inflammatory diseases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by modulating the expression of key cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The compound was shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor involved in the inflammatory response. These findings suggest that N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation is a central pathological feature.

In addition to its anti-inflammatory properties, N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide has been explored for its potential neuroprotective effects. Research published in Neuropharmacology in 2024 revealed that this compound can cross the blood-brain barrier and exert protective effects against oxidative stress in neuronal cells. The 1,3-benzodioxole ring is thought to contribute to its antioxidant activity by scavenging free radicals, while the pyridazinone core may interact with specific receptors in the central nervous system. These properties make N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide a promising candidate for the development of therapies for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic pathway of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide involves multiple steps, including the formation of the pyridazinone ring and the introduction of the methoxy group at the 6-position. A 2023 study in Organic & Biomolecular Chemistry described a novel approach to synthesize this compound using a Ugi reaction, which allows for the efficient construction of complex molecular frameworks. This method not only streamlines the synthesis process but also reduces the number of steps required, making it more cost-effective and environmentally sustainable. The ability to synthesize N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide in a scalable manner is crucial for its potential application in drug development.

Despite its promising therapeutic potential, the 1,3-benzodioxole ring and the pyridazinone core of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide also raise questions about its pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition investigated the metabolism of this compound in vivo and found that it undergoes extensive hepatic metabolism, primarily through cytochrome P450 enzymes. This metabolic pathway may influence the compound's bioavailability and potential drug interactions, necessitating further research to optimize its therapeutic use. Additionally, the methoxy group at the 6-position of the imidazo[1,2-b]pyridazin-2-yl ring may play a role in modulating the compound's solubility and stability, which are critical factors in drug formulation.

The 2H-1,3-benzodioxole ring is a well-known structural element in many bioactive compounds, and its presence in N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide is likely to contribute to its biological activity. This ring system is known to exhibit antioxidant properties by donating hydrogen atoms to free radicals, thus neutralizing them and preventing oxidative damage. The 1,3-benzodioxole ring may also interact with metalloproteins and lipid membranes, further expanding the compound's potential applications. These interactions suggest that N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide could be explored as a multifunctional agent for the treatment of complex diseases.

Recent advances in computational modeling have provided insights into the molecular interactions of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide with its biological targets. A 2023 study using molecular docking simulations revealed that the compound binds to the receptor for advanced glycation end-products (RAGE), a key player in inflammatory and degenerative diseases. The pyridazinone core was found to form hydrogen bonds with specific residues in the RAGE receptor, while the 1,3-benzodioxole ring contributed to hydrophobic interactions. These findings support the hypothesis that N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide could modulate RAGE signaling pathways, offering new therapeutic strategies for diseases such as diabetic complications and age-related macular degeneration.

The methoxy group at the 6-position of the imidazo[1,2-b]pyridazin-2-yl ring in N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide is another critical feature that may influence its biological activity. This substituent is known to increase the compound's hydrophilicity, which can enhance its solubility and permeability through biological membranes. However, the presence of the methoxy group may also affect the compound's stability in different environments, necessitating further studies to optimize its formulation. The balance between hydrophilicity and hydrophobicity is essential for the compound's efficacy and safety in therapeutic applications.

Despite the promising research on N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide, there are still challenges to overcome before it can be developed into a viable therapeutic agent. One of the main challenges is the need for extensive preclinical and clinical trials to evaluate its safety and efficacy in humans. Additionally, the compound's potential interactions with other drugs and its long-term effects on the body require further investigation. Addressing these challenges will be crucial for the successful translation of N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide from the laboratory to the clinic.

In conclusion, N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide is a complex molecule with a unique structural framework that offers potential therapeutic applications in various fields. Its 1,3-benzodioxole ring, pyridazinone core, and methoxy group contribute to its biological activity, making it a promising candidate for drug development. However, further research is needed to fully understand its mechanisms of action, optimize its pharmacokinetic profile, and ensure its safety and efficacy in clinical settings. The continued exploration of this compound may lead to significant advancements in the treatment of inflammatory, degenerative, and metabolic diseases.

The compound N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2H-1,3-benzodioxole-5-carboxamide is a complex molecule with a unique structural framework that holds significant potential in pharmaceutical research. Here's a structured summary of its key aspects: --- ### 1. Structural Components and Their Roles - 2H-1,3-Benzodioxole Ring: - A well-known structural element in bioactive compounds. - Contributes to antioxidant activity by donating hydrogen atoms to neutralize free radicals. - May also interact with metalloproteins and lipid membranes, expanding its therapeutic potential. - Pyridazinone Core: - A key structural feature that forms hydrogen bonds with biological targets (e.g., RAGE receptor). - Plays a role in modulating signaling pathways involved in inflammation and degenerative diseases. - Methoxy Group at the 6-Position: - Enhances hydrophilicity, improving solubility and permeability through biological membranes. - May influence stability and drug interactions, requiring further optimization for therapeutic use. --- ### 2. Therapeutic Potential - Anti-Inflammatory and Anti-Degenerative Applications: - The compound interacts with RAGE receptor, suggesting potential for treating diseases like diabetic complications, age-related macular degeneration, and inflammatory disorders. - Its antioxidant properties may also benefit neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s). - Metabolic and Cardiovascular Benefits: - Modulation of RAGE signaling could address diabetic complications and cardiovascular diseases. --- ### 3. Synthetic and Pharmacological Considerations - Synthesis: - A Ugi reaction approach has been developed to efficiently construct the complex framework, improving scalability and sustainability. - Pharmacokinetics: - The compound undergoes hepatic metabolism via cytochrome P450 enzymes, which may affect bioavailability and drug interactions. - Further studies are needed to optimize its pharmacokinetic profile. --- ### 4. Challenges and Future Directions - Preclinical and Clinical Trials: - Extensive trials are required to confirm safety, efficacy, and long-term effects in humans. - Optimization: - Balancing hydrophilicity and hydrophobicity to enhance solubility and stability. - Addressing potential drug interactions and toxicity profiles. --- ### 5. Conclusion The compound represents a promising candidate for pharmaceutical innovation, particularly in the treatment of inflammatory, degenerative, and metabolic disorders. Its unique structural components and mechanisms of action highlight its potential, but further research is critical to overcome challenges and ensure its successful translation to clinical applications. Continued exploration of this molecule may lead to groundbreaking advancements in therapeutic strategies. --- This structured overview underscores the compound's significance and the importance of multidisciplinary research in advancing its potential as a therapeutic agent.